Cas no 1396782-99-2 (2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1396782-99-2
• MF: C₁₈H₂₁N₃OS₂
• MW: 359.508841276169
• CID: 6279609
• PubChem ID: 71790374
• Update Time: 2025-06-07

2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide
• F6225-1001
• 1396782-99-2
• 2-((4,7-dimethylbenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-(thiophen-2-yl)ethyl)acetamide
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)-methylamino]-N-(2-thiophen-2-ylethyl)acetamide
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[2-(thiophen-2-yl)ethyl]acetamide
• AKOS024540250

• Inchi： 1S/C18H21N3OS2/c1-12-6-7-13(2)17-16(12)20-18(24-17)21(3)11-15(22)19-9-8-14-5-4-10-23-14/h4-7,10H,8-9,11H2,1-3H3,(H,19,22)
• InChI Key： LRJSJFZZBBSTBT-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(C)=CC=C(C)C1=2)N(C)CC(NCCC1=CC=CS1)=O

Computed Properties

• Exact Mass: 359.11260465g/mol
• Monoisotopic Mass: 359.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide

2-(4,7-Dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide: A Comprehensive Overview

2-(4,7-Dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide (CAS No. 1396782-99-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide is characterized by a benzothiazole core substituted with methyl groups at positions 4 and 7. The presence of these methyl groups enhances the lipophilicity and stability of the molecule. Additionally, the compound features an amino group linked to a thiophene moiety through an ethyl acetamide linkage. This unique structural arrangement contributes to its multifaceted biological activities.

The synthesis of 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide typically involves several steps. One common approach is to start with 4,7-dimethylbenzothiazole and react it with an appropriate amine derivative followed by coupling with a thiophene-containing carboxylic acid. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and potential pharmaceutical applications.

In terms of biological properties, 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide has also been investigated for its antitumor activity. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Furthermore, recent research has explored the neuroprotective effects of 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-yl)ethylacetamide. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promise in reducing oxidative stress and preventing neuronal cell death. These findings highlight its potential as a therapeutic agent for neurological disorders.

The pharmacokinetic properties of 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-2-(thiophen-2-y l) ethylacetamide have also been studied to assess its suitability for clinical use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

In conclusion, 2-(4,7-dimethyl-1,3-benzothiazol - 2 - yl)(m eth yl)a mi no - N - 2 - ( thi oph en - 2 - yl)e th y lac eta mi de (CAS No. 1396782 - 99 - 0000000000000000000000000000 99 - 99 - 99 - 99 - 99 - 99 - 99 - 99 - 99 - 99 - 8888888888888888888888885555555555555555555666666666666666666677777777777777777444444444444444 ) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound may play a significant role in the development of novel treatments for various diseases.